Cas no 2172491-68-6 (5-(2-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-(2-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172491-68-6
• MF: C₉H₁₃F₃N₄O₂
• MW: 266.220331907272
• CID: 6452609
• PubChem ID: 165597590
• Update Time: 2025-11-01

5-(2-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• 2172491-68-6
• EN300-1594262

• Inchi： 1S/C9H13F3N4O2/c1-5(9(10,11)12)16-6(3-4-18-2)7(8(13)17)14-15-16/h5H,3-4H2,1-2H3,(H2,13,17)
• InChI Key： NHJSOCKQNIMWQD-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C(=C(C(N)=O)N=N1)CCOC)(F)F

Computed Properties

• Exact Mass: 266.09906016g/mol
• Monoisotopic Mass: 266.09906016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83Ų

Additional information on 5-(2-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide

Research Brief on 5-(2-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 2172491-68-6)

Recent studies on the compound 5-(2-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 2172491-68-6) have highlighted its potential as a promising candidate in the field of medicinal chemistry. This molecule, characterized by its unique triazole-carboxamide scaffold and trifluoromethyl group, has been investigated for its pharmacological properties, particularly in the context of enzyme inhibition and targeted therapy. The presence of the trifluoromethyl group is known to enhance metabolic stability and bioavailability, making this compound of significant interest for drug development.

One of the key areas of research has focused on the compound's interaction with specific biological targets. Preliminary in vitro studies suggest that 5-(2-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide exhibits selective inhibition against certain kinases involved in inflammatory pathways. This selectivity is attributed to the compound's ability to form hydrogen bonds and hydrophobic interactions within the active site of the target enzymes. Such findings position it as a potential lead compound for the development of novel anti-inflammatory agents.

Further investigations into the pharmacokinetic profile of this compound have revealed favorable absorption and distribution properties. The methoxyethyl side chain is believed to contribute to improved solubility, while the trifluoropropyl moiety enhances membrane permeability. These characteristics are critical for oral bioavailability, a key consideration in the design of therapeutic agents. Recent animal studies have corroborated these findings, demonstrating measurable plasma concentrations following oral administration.

In addition to its kinase inhibitory activity, 5-(2-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide has also been explored for its potential in oncology. Early-stage research indicates that the compound may interfere with signaling pathways implicated in tumor proliferation. Specifically, it has shown inhibitory effects on certain receptor tyrosine kinases (RTKs) that are often overexpressed in various cancers. These preliminary results warrant further investigation into its efficacy and safety profile in preclinical models.

The synthesis and optimization of this compound have also been a focal point of recent research. Advances in click chemistry have enabled more efficient routes for the preparation of triazole derivatives, including 5-(2-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide. Researchers have reported improved yields and purity through the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC), a method that has become a cornerstone in the synthesis of triazole-based pharmaceuticals.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as potential off-target effects and long-term toxicity need to be addressed through comprehensive preclinical studies. Moreover, the scalability of its synthesis and the cost-effectiveness of production will be critical factors in its progression to clinical trials. Collaborative efforts between academia and industry will be essential to overcome these hurdles.

In conclusion, 5-(2-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxamide represents a compelling area of research in medicinal chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further exploration. Continued studies aimed at elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its therapeutic potential will be crucial in determining its future applications in drug discovery and development.